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Compound of Interest

Compound Name: Estrone-d2-1

Cat. No.: B125033 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation, handling, and storage of

Estrone-d2 stock solutions. Estrone-d2 is a deuterated form of Estrone, commonly used as an

internal standard for the quantification of endogenous estrone levels in biological samples by

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[1][2] Accurate preparation of stock solutions is critical for reliable and

reproducible quantitative analysis.

Physicochemical Properties and Solubility
Estrone-d2 is typically supplied as a crystalline solid.[1][3] Its properties and solubility in

common laboratory solvents are summarized below.

Table 1: Physicochemical Properties of Estrone-d2

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b125033?utm_src=pdf-interest
https://www.caymanchem.com/product/9002844/estrone-d2
https://www.medchemexpress.com/estrone-d2.html
https://www.caymanchem.com/product/9002844/estrone-d2
https://cdn.caymanchem.com/cdn/insert/10006485.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Formal Name
3-hydroxy-estra-1,3,5(10)-

trien-17-one-2,4-d2
[1]

Molecular Formula C₁₈H₂₀D₂O₂ [1]

Formula Weight 272.4 g/mol [1]

Purity ≥98% [1]

Formulation Crystalline Solid [1][3]

Table 2: Solubility of Estrone-d2

Solvent Solubility Reference

Dimethylformamide (DMF) 30 mg/mL [1]

Dimethyl sulfoxide (DMSO) 20 mg/mL [1][2][3]

DMF:PBS (pH 7.2) (1:5) 0.15 mg/mL [1][3]

Ethanol (96% at 15°C) ~4 mg/mL (1g/250mL) [4]

Note: For aqueous solutions, it is recommended to first dissolve Estrone-d2 in an organic

solvent like DMF or DMSO and then dilute with the aqueous buffer.[3] Aqueous solutions

should be prepared fresh and not stored for more than one day.[3]

Safety and Handling Precautions
Estrone and its analogs are potent compounds and should be handled with care. Estrone is

considered a potential carcinogen and may impair fertility or harm an unborn child.[5][6]

Engineering Controls: Always handle Estrone-d2 powder and concentrated solutions in a

certified chemical fume hood or a laboratory with adequate exhaust ventilation to minimize

inhalation exposure.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety glasses with side shields.[7]
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Handling Powder: Avoid the formation and inhalation of dust.[5] Use techniques that

minimize dust generation when weighing and transferring the solid material.

First Aid:

Skin Contact: Wash off immediately with soap and plenty of water.[7]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[8]

Inhalation: Move the person to fresh air.[7]

Ingestion: Rinse mouth with water and never give anything by mouth to an unconscious

person.[7]

In all cases of exposure, seek medical attention.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[7][8]
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Safety Workflow

Post-Handling

1. Conduct Risk Assessment
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Use Engineering Controls
(Chemical Fume Hood)

4. Handle Compound
(Avoid Dust/Aerosol Formation)

5a. Clean Spills Immediately

5b. Decontaminate Work Area

6. Dispose of Waste
(Hazardous Waste Stream)

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for safely handling Estrone-d2.
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Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution in DMSO. Calculations can

be adjusted for different concentrations or solvents.

Materials and Equipment:

Estrone-d2 (crystalline solid)

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Calibrated micropipettes

Vortex mixer and/or sonicator

Class A volumetric flask (e.g., 1 mL or 5 mL)

Amber glass or polypropylene cryovials for storage

Procedure:

Preparation: Bring the sealed container of Estrone-d2 to room temperature before opening to

prevent condensation.

Weighing: In a chemical fume hood, carefully weigh 1.0 mg of Estrone-d2 powder using an

analytical balance.

Transfer: Quantitatively transfer the weighed powder into a 1.0 mL Class A volumetric flask.

Dissolution: Add approximately 0.7 mL of DMSO to the flask. Cap and vortex, or sonicate in

a water bath, until the solid is completely dissolved. A clear solution should be observed.
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Final Volume: Once dissolved, carefully add DMSO to the flask until the bottom of the

meniscus reaches the 1.0 mL calibration mark.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Aliquoting and Storage: Transfer the solution into clearly labeled, small-volume aliquots in

amber vials to protect from light and minimize freeze-thaw cycles.[2][9][10]
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Start

1. Equilibrate Estrone-d2
Container to Room Temp

2. Weigh 1 mg of Estrone-d2
in Fume Hood

3. Transfer to 1 mL
Volumetric Flask

4. Add ~0.7 mL DMSO
Vortex/Sonicate to Dissolve

Is Solid Fully
Dissolved?

No

5. Add DMSO to
Final Volume (1 mL)

Yes

6. Cap and Invert
to Homogenize

7. Aliquot into Amber Vials
for Storage

End
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Caption: Experimental workflow for preparing Estrone-d2 stock solution.
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Storage and Stability
Proper storage is crucial to maintain the integrity and concentration of Estrone-d2 and its

solutions.

Table 3: Recommended Storage Conditions

Form Temperature Duration Reference

Crystalline Solid -20°C ≥ 4 years [1]

Stock Solution (in

DMSO/DMF)
-20°C Up to 1 month [2][9]

Stock Solution (in

DMSO/DMF)
-80°C Up to 6 months [2][9]

Diluted Aqueous

Solutions
2-8°C

Not recommended >1

day
[3]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound.

Storing the stock solution in single-use aliquots is highly recommended.[2][9]

Protect from Light: Store solutions in amber vials or protect clear vials from light to prevent

photodegradation.[10]

Hygroscopic Solvents: Use fresh, anhydrous grade solvents like DMSO, as absorbed water

can impact solubility and stability.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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